Cas no 344-25-2 (D-Proline)
D-Proline is an optically pure, non-chiral L-amino acid derivative used in various chemical synthesis applications. Its unique properties enable it to serve as a building block or intermediate in the production of pharmaceuticals, peptides, and other biologically relevant compounds, offering benefits in terms of specificity and efficiency.
D-Proline structure
Product Name:D-Proline
CAS No:344-25-2
MF:C5H9NO2
MW:115.130461454391
MDL:MFCD00064317
CID:36943
PubChem ID:24888479
Update Time:2025-10-16
D-Proline Chemical and Physical Properties
Names and Identifiers
-
- (R)-Pyrrolidine-2-carboxylic acid
- D-(+)-Proline
- D-Pyrrolidine-2-carboxylic acid
- H-D-Pro-OH
- D-Proline
- D-2-PYRROLIDINECARBOXYLIC ACID
- PARAGOS 420427
- (R)-(+)-PROLINE
- (R)-(+)-Proline
- D-(+)-Prolin
- D(+)-PROLINE
- D-PRO
- D-Proline-d3
- H-D-PYRD(2)-OH
- R-(+)-proline
- (2R)-pyrrolidine-2-carboxylic acid
- D-Prolin
- R-Proline
- proline
- H-Pros-OH
- H-DPro-OH
- (R)-2-CARBOXYPYRROLIDINE
- (R)-PROLINE
- SBB006712
- (2R)-pyrrolidine-2-carboxylate
- (2R)-2-Carboxypyrrolidine
- (D)-proline
- PubChem10979
- D-D-Pro-OH
- R)-2-Carboxypyrrolidine
- NCIStruc2_000132
- NCIStr
- L01Q4LGZ5L
- D2735F99-0D23-48C4-B266-5C7A7DA319A4
- Q20035962
- Z933632584
- pyrrolidine-2-(R)-carboxylic acid
- MFCD00064317
- DB02853
- D-Proline, Vetec(TM) reagent grade, 98%
- SCHEMBL65555
- NCGC00163339-02
- NCI97923
- (R)-pyrrolidine-2-carboxylate
- CHEMBL80257
- J-300218
- s6016
- P0994
- NCIStruc1_001918
- AM20090537
- EN300-60161
- AKOS015923206
- pyrrolidine-2-carboxylic acid;D-PROLINE
- PROLINE, D-
- NCGC00163339-01
- P-7200
- DTXSID70883367
- A15501
- CCG-37784
- NS00079485
- GTPL4676
- EINECS 206-452-7
- starbld0002768
- 1331908-17-8
- (+)-(R)-PROLINE
- F1905-6974
- BDBM50357224
- UNII-L01Q4LGZ5L
- CHEBI:16313
- TS-01590
- C00763
- 344-25-2
- CS-W020557
- ONIBWKKTOPOVIA-SCSAIBSYSA-N
- HY-75087
- D-Proline, ReagentPlus(R), >=99%
- AC-24083
-
- MDL： MFCD00064317
- Inchi： 1S/C5H9NO2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)/t4-/m1/s1
- InChI Key： ONIBWKKTOPOVIA-SCSAIBSYSA-N
- SMILES： OC([C@H]1CCCN1)=O
- BRN： 80811
Computed Properties
- Exact Mass: 115.06337
- Monoisotopic Mass: 115.063329
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -2.5
- Topological Polar Surface Area: 49.3
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.36
- Melting Point: 223 °C (dec.) (lit.)
- Boiling Point: 252.2°C at 760 mmHg
- Flash Point: 106.3℃
- Refractive Index: 85 ° (C=4, H2O)
- Water Partition Coefficient: Dissolution >1000 g/l (20 º C)
- PSA: 49.33
- LogP: 0.15180
- Sensitiveness: Hygroscopic
- pka: 1.952(at 25℃)
- Specific Rotation: 84.75 º (c=4, H2O)
- Optical Activity: [α]22/D +85.0°, c = 4 in H2O
- Solubility: Not available
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
D-Proline Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S24/25
- FLUKA BRAND F CODES：3-10
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
- Risk Phrases：R22
- Safety Term：S24/25
D-Proline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 011849-5g |
D-(+)-Proline |
344-25-2 | 98% | 5g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 011849-25g |
D-(+)-Proline |
344-25-2 | 98% | 25g |
￡29.00 | 2022-03-01 | |
| Fluorochem | 011849-100g |
D-(+)-Proline |
344-25-2 | 98% | 100g |
￡50.00 | 2022-03-01 | |
| Fluorochem | 011849-1kg |
D-(+)-Proline |
344-25-2 | 98% | 1kg |
￡350.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P140375-25g |
D-Proline |
344-25-2 | 98% | 25g |
¥49.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P140375-100g |
D-Proline |
344-25-2 | 98% | 100g |
¥149.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P111001-100g |
D-Proline |
344-25-2 | 99% | 100g |
¥162.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P111001-25g |
D-Proline |
344-25-2 | 99% | 25g |
¥51.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P111001-5g |
D-Proline |
344-25-2 | 99% | 5g |
¥31.90 | 2023-09-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P0994-25G |
D-Proline |
344-25-2 | >98.0%(T) | 25g |
¥370.00 | 2024-04-15 |
D-Proline Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:344-25-2)D-Proline
Order Number:sfd6229
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:344-25-2)D-Proline
Order Number:LE435;LE18826;LE26562244
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:38
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:344-25-2)(2R)-pyrrolidine-2-carboxylic acid
Order Number:A15501
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:03
Price ($):150.0
Email:sales@amadischem.com
D-Proline Related Literature
-
Dominique Anna Bock,Christian W. Lehmann CrystEngComm 2012 14 1534
-
2. The biosynthetic origin of diketopiperazines derived from D-prolineSteven D. Bull,Stephen G. Davies,Richard M. Parkin,Francisco Sánchez-Sancho J. Chem. Soc. Perkin Trans. 1 1998 2313
-
3. Enantiospecific syntheses of (R)- and (S)-proline and some derivatives from D-glucono-1,5-lactoneClaudio Mazzini,Letitia Sambri,Henk Regeling,Binne Zwanenburg,Gordon J. F. Chittenden J. Chem. Soc. Perkin Trans. 1 1997 3351
-
Chinmay Bhat,Santosh G. Tilve RSC Adv. 2014 4 5405
-
5. Highly enantioselective route to (R)-proline derivatives via enzyme catalysed hydrolysis of cis-N-benzyl-2,5-bismethoxycarbonylpyrrolidine in an aqueous dimethyl sulphoxide mediumFredrik Bj?rkling,John Boutelje,Mats Hjalmarsson,Karl Hult,Torbj?rn Norin J. Chem. Soc. Chem. Commun. 1987 1041
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:344-25-2)D-Proline
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:344-25-2)D-Proline
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry